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Compound of Interest

Compound Name: Domoic Acid-d3

Cat. No.: B1164302 Get Quote

An In-depth Technical Guide to the Safe Handling of Domoic Acid-d3

Introduction
Domoic Acid (DA) is a potent neurotoxin produced by marine diatoms of the genus Pseudo-

nitzschia.[1][2] It is an analogue of the excitatory amino acid, kainic acid, and is known to cause

Amnesic Shellfish Poisoning (ASP) in humans.[2][3][4] Domoic Acid-d3 is a deuterated form of

Domoic Acid, often used as an internal standard in analytical methods for DA quantification.

While safety data sheets are more readily available for the parent compound, the handling

precautions for Domoic Acid-d3 should be considered equivalent due to the structural

similarity and inherent toxicity. This guide provides a comprehensive overview of the safety

data, handling precautions, and emergency procedures for Domoic Acid-d3, intended for

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Domoic Acid is classified as a hazardous substance.[5] It is harmful if swallowed, in contact

with skin, or if inhaled.[5][6] The primary health hazard is its neurotoxicity, which can lead to

serious health effects.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed.[6]
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H312: Harmful in contact with skin.[6]

H332: Harmful if inhaled.[6]

H370: Causes damage to organs (Central nervous system).

Quantitative Safety and Physicochemical Data
The following table summarizes the key quantitative data for Domoic Acid.

Property Value Source

Chemical Identity

Molecular Formula C15H21NO6 [2][7]

Molecular Weight 311.33 g/mol [2][7]

CAS Number 14277-97-5 [2][6][7][8]

Toxicity Data

Acute Toxicity (Oral) Harmful if swallowed.[5][6] [5][6]

Acute Toxicity (Dermal)
Harmful in contact with skin.[5]

[6]
[5][6]

Acute Toxicity (Inhalation) Harmful by inhalation.[5][6] [5][6]

TDLO (Intraperitoneal, Rat) 2.2 mg/kg [6]

Hazard Ratings

NFPA Rating (Health) 2 (Moderate) [5]

NFPA Rating (Flammability) 1 (Low) [5]

NFPA Rating (Reactivity) 1 (Low) [5]

Note: The data presented is for the parent compound, Domoic Acid. The deuterated form,

Domoic Acid-d3, is expected to have similar toxicological and chemical properties.

Experimental Protocols and Workflows
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While specific, detailed experimental protocols for the toxicological testing of Domoic Acid-d3
are not available in the provided search results, a generalized workflow for handling this

compound in a laboratory setting is crucial for ensuring personnel safety. The following diagram

illustrates a logical workflow for the safe handling of Domoic Acid-d3.
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Safe Handling Workflow for Domoic Acid-d3

Preparation

Handling & Experimentation

Post-Experiment

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Prepare Engineering Controls
(e.g., Biosafety Cabinet)

Don Appropriate PPE

Weigh Compound in a
Containment Enclosure

Proceed to Handling

Perform Experimental Procedures
in Biosafety Cabinet

Avoid Aerosol Generation Use Needlesafe Sharps

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Domoic Acid-d3 in a laboratory setting.
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Mechanism of Toxicity: Signaling Pathway
Domoic acid acts as a neurotoxin by mimicking the neurotransmitter glutamate. It is an

analogue of kainic acid and binds to and activates excitatory amino acid receptors, specifically

kainate and AMPA receptors, in the central nervous system.[1][2][5] This overstimulation leads

to an influx of calcium ions into neurons, resulting in excitotoxicity, neuronal damage, and cell

death.[5]

Simplified Mechanism of Domoic Acid Neurotoxicity

Domoic Acid

AMPA/Kainate Receptors
(on Neuron)

Binds & Activates

Ion Channel Opening

Ca2+ Influx

Excitotoxicity

Neuronal Damage &
Cell Death

Click to download full resolution via product page

Caption: Simplified signaling pathway of Domoic Acid-induced neurotoxicity.
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Handling and Storage Precautions
Engineering Controls

All work with Domoic Acid should be performed in a designated containment area, such as a

certified Biosafety Cabinet (BSC) or a chemical fume hood, to prevent inhalation exposure.

[1] Open-bench work is not recommended.[1]

Ensure adequate ventilation in the laboratory.[2]

An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. At a minimum, the following should be

worn:

Eye/Face Protection: Safety glasses with side shields or goggles are required.[1][5]

Skin Protection: A lab coat and closed-toed shoes are mandatory.[1] Wear protective gloves

(e.g., nitrile) at all times and inspect them before use.[1][5]

Respiratory Protection: If there is a risk of dust or aerosol formation that cannot be controlled

by engineering means, a respirator may be required.[1]

Safe Handling Practices
Avoid all personal contact, including inhalation and contact with skin and eyes.[5]

Do not eat, drink, or smoke in areas where the compound is handled, stored, or processed.

[6][8]

Wash hands thoroughly with soap and water after handling.[1][8]

Avoid the formation of dust and aerosols.[2][8]

Storage
Store in original, tightly closed containers in a dry and well-ventilated place.[5][8]
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Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term

storage.[8]

Store locked up.

Avoid contamination with oxidizing agents.[5]

Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin area with plenty of water and soap for at least 15 minutes. Seek immediate medical

attention.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention from an ophthalmologist.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious,

have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER or doctor immediately.

Spill Procedures
Minor Spills:

Notify others in the laboratory.[1]

Ensure proper PPE is worn.[5]

Cover the spill with absorbent paper towels.[1]

Gently apply a decontamination solution, working from the outside in to prevent spreading.

[1]
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Allow sufficient contact time (e.g., 1 hour) before cleaning up the materials.[1]

Collect all spill cleanup materials in a suitable, closed container for disposal as hazardous

waste.[8]

Major Spills:

Evacuate the area immediately.

Alert emergency services and inform them of the nature and location of the hazard.[5]

Prevent entry into the affected area.

Disposal Considerations
Dispose of Domoic Acid-d3 and any contaminated materials as hazardous waste. Follow all

federal, state, and local environmental regulations. Do not allow the product to enter drains or

waterways.[2][8] Empty containers may retain product residue and should be treated as

hazardous.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Domoic Acid-d3 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164302#domoic-acid-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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